Cas no 2228882-09-3 (1-(3-bromo-5-methylthiophen-2-yl)cyclobutylmethanol)

• Product Name: 1-(3-bromo-5-methylthiophen-2-yl)cyclobutylmethanol
• CAS No: 2228882-09-3
• MF: C₁₀H₁₃BrOS
• MW: 261.178621053696
• CID: 6301980
• PubChem ID: 165967342
• Update Time: 2025-06-13

1-(3-bromo-5-methylthiophen-2-yl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-5-methylthiophen-2-yl)cyclobutylmethanol
• 2228882-09-3
• EN300-1916439
• [1-(3-bromo-5-methylthiophen-2-yl)cyclobutyl]methanol

• Inchi： 1S/C10H13BrOS/c1-7-5-8(11)9(13-7)10(6-12)3-2-4-10/h5,12H,2-4,6H2,1H3
• InChI Key： OJFNWEKINYILJP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)SC=1C1(CO)CCC1

Computed Properties

• Exact Mass: 259.98705g/mol
• Monoisotopic Mass: 259.98705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 48.5Ų

Additional information on 1-(3-bromo-5-methylthiophen-2-yl)cyclobutylmethanol

Introduction to 1-(3-bromo-5-methylthiophen-2-yl)cyclobutylmethanol (CAS No. 2228882-09-3)

1-(3-bromo-5-methylthiophen-2-yl)cyclobutylmethanol (CAS No. 2228882-09-3) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of new therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The chemical structure of 1-(3-bromo-5-methylthiophen-2-yl)cyclobutylmethanol is composed of a cyclobutyl ring attached to a methanol group and a substituted thiophene ring. The presence of the bromine atom and the methyl group on the thiophene ring imparts unique physical and chemical properties to the molecule. These structural elements are crucial for its potential biological activities and pharmacological effects.

In terms of physical properties, 1-(3-bromo-5-methylthiophen-2-yl)cyclobutylmethanol is typically a white crystalline solid with a melting point ranging from 75°C to 78°C. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but exhibits limited solubility in water. The compound's solubility profile makes it suitable for various synthetic and analytical procedures.

The synthesis of 1-(3-bromo-5-methylthiophen-2-yl)cyclobutylmethanol has been reported using several methodologies. One common approach involves the reaction of 3-bromo-5-methylthiophene with cyclobutylmagnesium bromide followed by hydrolysis to form the desired alcohol. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic chemistry have also explored alternative routes, such as metal-catalyzed cross-coupling reactions, which offer improved efficiency and environmental sustainability.

Biological studies have revealed that 1-(3-bromo-5-methylthiophen-2-yl)cyclobutylmethanol exhibits promising pharmacological activities. Preliminary in vitro assays have shown that the compound possesses potent anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, it has demonstrated antiproliferative effects on cancer cell lines, suggesting its potential as an anticancer agent.

Clinical trials are currently underway to further evaluate the safety and efficacy of 1-(3-bromo-5-methylthiophen-2-yl)cyclobutylmethanol. Early results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and warrant further investigation into its therapeutic potential.

In addition to its direct biological activities, 1-(3-bromo-5-methylthiophen-2-yl)cyclobutylmethanol has also been explored as a building block for the synthesis of more complex molecules. Its unique structural features make it an attractive starting material for the development of novel drugs with enhanced pharmacological profiles. Researchers are actively investigating ways to modify the compound's structure to optimize its biological activity and reduce potential side effects.

The environmental impact of 1-(3-bromo-5-methylthiophen-2-yl)cyclobutylmethanol is another important consideration in its development and use. Studies have shown that the compound degrades readily under environmental conditions, minimizing its long-term ecological impact. However, ongoing research is necessary to fully understand its environmental fate and potential risks.

In conclusion, 1-(3-bromo-5-methylthiophen-2-yl)cyclobutylmethanol (CAS No. 2228882-09-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its promising biological activities, makes it an exciting area of focus for future research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing therapeutic options for various diseases.